Cas no 1197237-82-3 (6-methoxypyrazine-2-carbaldehyde)

6-Methoxypyrazine-2-carbaldehyde is a heterocyclic aromatic compound featuring a pyrazine core substituted with a methoxy group at the 6-position and a formyl group at the 2-position. This aldehyde is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and flavoring agents. Its reactive aldehyde group enables condensation, reduction, and nucleophilic addition reactions, facilitating the construction of complex molecular frameworks. The methoxy substituent enhances electron density, influencing reactivity and selectivity in subsequent transformations. The compound's well-defined structure and high purity make it suitable for precision applications in research and industrial processes. It is commonly employed in the development of bioactive molecules and specialty chemicals.

6-methoxypyrazine-2-carbaldehyde structure

1197237-82-3 structure

Product Name:6-methoxypyrazine-2-carbaldehyde

CAS No:1197237-82-3

MF:C₆H₆N₂O₂

MW:138.124041080475

MDL:MFCD18250524

CID:4562669

PubChem ID:72213372

Update Time:2025-06-07

6-methoxypyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-METHOXYPYRAZINE-2-CARBALDEHYDE
- 6-methoxypyrazine-2-carbaldehyde
- MDL： MFCD18250524
- Inchi： 1S/C6H6N2O2/c1-10-6-3-7-2-5(4-9)8-6/h2-4H,1H3
- InChI Key： AYUSKKGFPFDNAS-UHFFFAOYSA-N
- SMILES： C1(C=O)=NC(OC)=CN=C1

Computed Properties

Exact Mass: 138.042927438g/mol
Monoisotopic Mass: 138.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 52.1Å²

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